Cas no 13672-64-5 (Methyl 2-(2-oxocyclohexyl)acetate)
13672-64-5 structure
Product Name:Methyl 2-(2-oxocyclohexyl)acetate
CAS No:13672-64-5
MF:C9H14O3
MW:170.205663204193
MDL:MFCD09030137
CID:119828
PubChem ID:587026
Update Time:2025-04-18
Methyl 2-(2-oxocyclohexyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(2-oxocyclohexyl)acetate
- Cyclohexaneacetic acid,2-oxo-, methyl ester
- (2-OXO-CYCLOHEXYL)-ACETIC ACID METHYL ESTER
-
- MDL： MFCD09030137
- Inchi： 1S/C9H14O3/c1-12-9(11)6-7-4-2-3-5-8(7)10/h7H,2-6H2,1H3
- InChI Key： KSINVKZRNOJNNW-UHFFFAOYSA-N
- SMILES： O=C1CCCCC1CC(=O)OC
Computed Properties
- Exact Mass: 170.09432
- Monoisotopic Mass: 170.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 43.37
Methyl 2-(2-oxocyclohexyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201823-1g |
methyl 2-(2-oxocyclohexyl)acetate |
13672-64-5 | 95% | 1g |
$430 | 2021-06-15 | |
| TRC | B496580-10mg |
methyl 2-(2-oxocyclohexyl)acetate |
13672-64-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B496580-50mg |
methyl 2-(2-oxocyclohexyl)acetate |
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$ 210.00 | 2022-06-07 | ||
| TRC | B496580-100mg |
methyl 2-(2-oxocyclohexyl)acetate |
13672-64-5 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM201823-1g |
methyl 2-(2-oxocyclohexyl)acetate |
13672-64-5 | 95% | 1g |
$430 | 2023-03-07 | |
| Enamine | EN300-127023-0.05g |
methyl 2-(2-oxocyclohexyl)acetate |
13672-64-5 | 95% | 0.05g |
$182.0 | 2023-07-06 | |
| Enamine | EN300-127023-0.1g |
methyl 2-(2-oxocyclohexyl)acetate |
13672-64-5 | 95% | 0.1g |
$272.0 | 2023-07-06 | |
| Enamine | EN300-127023-0.25g |
methyl 2-(2-oxocyclohexyl)acetate |
13672-64-5 | 95% | 0.25g |
$389.0 | 2023-07-06 | |
| Enamine | EN300-127023-0.5g |
methyl 2-(2-oxocyclohexyl)acetate |
13672-64-5 | 95% | 0.5g |
$613.0 | 2023-07-06 | |
| Enamine | EN300-127023-1.0g |
methyl 2-(2-oxocyclohexyl)acetate |
13672-64-5 | 95% | 1.0g |
$785.0 | 2023-07-06 |
Methyl 2-(2-oxocyclohexyl)acetate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:13672-64-5)Methyl 2-(2-oxocyclohexyl)acetate
Order Number:A1055587
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:42
Price ($):1159.0
Email:sales@amadischem.com
Methyl 2-(2-oxocyclohexyl)acetate Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13672-64-5)Methyl 2-(2-oxocyclohexyl)acetate
Purity:99%
Quantity:1g
Price ($):1159.0